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Introduction

Tungsten-180 (18°W) is a stable, naturally occurring isotope of tungsten with a natural
abundance of approximately 0.12%.[1] While less common than other tungsten isotopes, 8°W
serves as a valuable material in specialized applications within gamma-ray spectroscopy. Its
primary uses are twofold: as a target material for the production of the radioisotope Tungsten-
181 (*82W) and in fundamental nuclear physics research, specifically in studies involving
neutron capture reactions.[2][3][4] These applications are critical for advancing nuclear data,
calibrating detectors, and in various research settings within the physical sciences.

These notes provide an overview of the key applications of 18°W in gamma-ray spectroscopy,
with detailed experimental protocols for researchers, scientists, and professionals in related
fields.

Key Applications

The applications of Tungsten-180 in gamma-ray spectroscopy are centered on its nuclear
properties when interacting with neutrons.
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e Production of Tungsten-181 (181W): 180\ is the precursor for producing 8W via neutron
capture (18W(n,y)181\W). 181\V is a valuable radioisotope with a half-life of 121.2 days, used in

various scientific and medical research applications.

e Nuclear Structure and Reaction Studies: Enriched 18°W targets are used in experiments to
study the nuclear structure of 18W and to precisely measure nuclear reaction cross-sections.
These fundamental data are essential for nuclear databases and theoretical model
validation.[2][4]

e Prompt Gamma-Ray Activation Analysis (PGAA): 18%W can be used in PGAA, a non-
destructive analytical technique, to determine the elemental composition of materials.[5][6][7]

Quantitative Data Summary

The following table summarizes key quantitative data from a representative experiment
involving the thermal neutron capture on Tungsten-180.

Parameter Value Reference

Total Radiative Thermal
Neutron-Capture Cross 21.67(77) b [2][4]

Section (0o)

Cross Section for 5/2~

19.96(55) b [2]14]
Metastable Isomer (81mW)

181\\/ Neutron-Separation
6669.02(16) keV [2][4]
Energy (Sn)

Experimental Protocols

This section details the methodology for a key experiment: the determination of thermal
neutron-capture cross-sections of 18°W using gamma-ray spectroscopy.

Objective

To measure the prompt thermal neutron-capture partial gamma-ray production cross-sections
for the 18°W(n,y)81W reaction.
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Materials and Equipment

o Target: Enriched 8°W sample (e.g., 11.35% enriched 8°W).

e Neutron Source: A cold guided-neutron beam, such as the one at the Budapest Research
Reactor.[2][4]

o Gamma-Ray Detector: A high-purity germanium (HPGe) detector with a bismuth germanate
(BGO) Compton shield.[5]

o Data Acquisition System: A multi-channel analyzer (MCA) and associated electronics for data
collection and spectral analysis.[8]

e Shielding: Lead and copper shielding to reduce background radiation.

o Software: Software for gamma-ray spectrum analysis (e.g., HYPERMET-PC).[9]

Experimental Procedure

o Sample Preparation: The enriched 18°W sample is prepared and accurately weighed. The
isotopic composition of the sample should be well-characterized.

e Irradiation: The 18°W target is placed in the cold neutron beam for a predetermined period
(e.g., 64.6 hours) to induce neutron capture.[9]

o Gamma-Ray Detection: Prompt gamma rays emitted from the 18°W(n,y)81\W reaction are
detected by the HPGe detector. The detector should be positioned at a known geometry
relative to the target.

o Data Acquisition: The signals from the detector are processed by the MCA to generate a
gamma-ray energy spectrum. Data is collected throughout the irradiation period.

e Energy and Efficiency Calibration: The gamma-ray spectrometer is calibrated for energy and
detection efficiency using standard radioactive sources with well-known gamma-ray energies
and intensities.

o Spectral Analysis: The collected gamma-ray spectrum is analyzed to identify and quantify the
photopeaks corresponding to transitions in 181W. This involves peak fitting, background

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://explorer.cuni.cz/publication/503615?lang=en
https://www.researchgate.net/publication/282423615_Radiative_thermal_neutron-capture_cross_sections_for_the_W_180_n_g_reaction_and_determination_of_the_neutron-separation_energy
https://www.nist.gov/laboratories/tools-instruments/prompt-gamma-ray-activation-analysis-pgaa
https://www.researchgate.net/figure/The-g-ray-energy-spectrum-for-the-tungsten-sample-irradiated-by-the-Am-Be-isotopic_fig2_309903092
https://www.osti.gov/servlets/purl/1874537
https://www.osti.gov/servlets/purl/1874537
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

subtraction, and determination of peak areas.

« Internal Standardization: The absolute gamma-ray cross-sections for 181W are determined by
internal standardization, using the well-known gamma-ray cross-sections of other tungsten
isotopes present in the enriched sample as reference points.[2][4]

o Cross-Section Calculation: The partial gamma-ray production cross-sections are calculated
from the measured peak intensities, detector efficiency, neutron flux, and target parameters.
The total radiative thermal neutron-capture cross-section is determined by summing the
cross-sections of all transitions feeding the ground state of 181\, including a modeled
contribution from the quasicontinuum.[2][4]

Visualizations
Experimental Workflow for 18°W(n,y) Spectroscopy
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Caption: Workflow for 8°W Neutron Capture Gamma-Ray Spectroscopy.

Logical Relationship in PGAA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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